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Compound of Interest

7-Bromo-6-Chloro-4(3H)-
Compound Name:
Quinazolinone

Cat. No.: B023688

An In-depth Technical Guide to the Physicochemical Properties and Solubility of 7-Bromo-6-
Chloro-4(3H)-Quinazolinone

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of a compound is fundamental to its application. This guide
provides a detailed overview of 7-Bromo-6-Chloro-4(3H)-Quinazolinone, a key intermediate
in pharmaceutical synthesis.

Chemical Identity and Structure

7-Bromo-6-Chloro-4(3H)-Quinazolinone is a halogenated quinazolinone derivative. Its
chemical structure is foundational to its physical and biological properties.

o |[UPAC Name: 7-bromo-6-chloro-3H-quinazolin-4-one
e CAS Number: 17518-98-8[1][2][3][4][5][6]1[7]
e Molecular Formula: CsHaBrCIN20[1][3][4][6]

Physicochemical Properties

The key physicochemical data for 7-Bromo-6-Chloro-4(3H)-Quinazolinone are summarized
in the table below. These properties are crucial for predicting its behavior in various chemical
and biological systems.
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Property Value Source(s)
Molecular Weight 259.49 g/mol [L1211311411 7]
Melting Point >300°C [21[5]1[7]
- ) 481.8°C at 760 mmHg
Boiling Point _ [21[7]
(Predicted)

White to Yellow Solid / Pale-

Appearance _ [4][6]
yellow solid

Purity 295%, 298%, =299% [L1[2114117]

pKa -0.55 + 0.20 (Predicted) [5]

InChl=1S/C8H4BrCIN20/c9-5-
InChl 2-7-4(1-6(5)10)8(13)12-3-11-  [2][4][5][7]
7/h1-3H,(H,11,12,13)

SMILES O=c1[nH]cnc2cc(Br)c(Cl)ccl2 [4]

Solubility Profile

The solubility of a compound is a critical factor in its formulation and delivery. 7-Bromo-6-
Chloro-4(3H)-Quinazolinone exhibits the following solubility:

Solvent Solubility Source(s)

DMSO Soluble [31[5]

Note: Further quantitative solubility data in a broader range of solvents is not readily available
in the provided search results. Standard laboratory procedures would be required to establish a
more comprehensive solubility profile.

Experimental Protocols

Detailed experimental protocols for determining the specific physicochemical properties of this
exact compound are not publicly available. However, standard methodologies are employed for
such characterizations.
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Synthesis of 7-Bromo-6-Chloro-4(3H)-Quinazolinone

A documented method for the synthesis of 7-Bromo-6-Chloro-4(3H)-Quinazolinone involves
the reaction of 2,4-dibromo-5-chlorobenzoic acid with formamidine acetate.[8] This one-step
process is noted for its efficiency and suitability for industrial production.[8]

General Protocol:

e 2,4-dibromo-5-chlorobenzoic acid, a catalyst (e.g., cuprous chloride or cuprous bromide), a
second catalyst (e.g., potassium iodide or sodium iodide), an inorganic base (e.g., potassium
hydroxide or sodium hydroxide), formamidine acetate, and a solvent (e.g., acetonitrile) are
added to a reaction vessel.[8]

e The mixture is heated under reflux and stirred for a period of 18-20 hours to complete the
reaction.[8]

Starting Materials
(2,4-dibromo-5-chlorobenzoic acid,
formamidine acetate)

One-Step Reaction 7-Bromo-6-Chloro-
(Reflux in Acetonitrile) 4(3H)-Quinazolinone

Catalysts & Base
(e.g., CuCl, KI, KOH)

Click to download full resolution via product page

Caption: Synthetic pathway for 7-Bromo-6-Chloro-4(3H)-Quinazolinone.

Determination of Physicochemical Properties

» Melting Point: Typically determined using a melting point apparatus where the sample is
heated slowly, and the temperature range from the first appearance of liquid to complete
liquefaction is recorded.

o Solubility: A known amount of the solid is added incrementally to a fixed volume of the
solvent at a constant temperature with agitation. The point at which no more solid dissolves
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determines the saturation solubility.

o Purity: Assessed using techniques like High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography (GC), often coupled with Mass Spectrometry (MS) for structural

confirmation.

Biological Context and Applications

7-Bromo-6-Chloro-4(3H)-Quinazolinone is primarily recognized as a crucial intermediate in
the synthesis of Halofuginone.[3][8] Halofuginone is an anticoccidial drug used in poultry.[8][9]
The quinazolinone scaffold, in general, is present in many compounds with a wide range of
biological activities, including antimicrobial and antitumor effects.[10] Some derivatives have
shown cytotoxic effects against cancer cells and antiproliferative effects related to the
epidermal growth factor receptor (EGFR).[4]

7-Bromo-6-Chloro-
4(3H)-Quinazolinone

used in

Pharmaceutical
Synthesis
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(Anticoccidial Drug) (e.g., Bladder Cancer Cells)

EGFR Inhibition
Research

Click to download full resolution via product page
Caption: Role and applications of 7-Bromo-6-Chloro-4(3H)-Quinazolinone.

Safety Information

The compound is associated with the following hazard statements: H302 (Harmful if
swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful
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if inhaled), and H335 (May cause respiratory irritation).[2] It is designated with the GHSO7
pictogram for "Harmful".[2] Appropriate personal protective equipment should be used when
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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